Tert-butyl 4-(bromomethyl)cyclohexane-1-carboxylate

• CAS: 2866254-09-1
• Molecular Formula: C12H21BrO2
• Molecular Weight: 277.20 g/mol
• InChI: InChI=1S/C12H21BrO2/c1-12(2,3)15-11(14)10-6-4-9(8-13)5-7-10/h9-10H,4-8H2,1-3H3
• InChIKey: YINPCOVBRGROIA-UHFFFAOYSA-N

Tert-butyl 4-(bromomethyl)cyclohexane-1-carboxylate CAS 2866254-09-1: An Essential (1r,4r) PROTAC Linker for Targeted Protein Degradation

Tert-butyl 4-(bromomethyl)cyclohexane-1-carboxylate (CAS 2866254-09-1), with the stereochemical designation (1r,4r), is a cyclohexane-based PROTAC linker . It is a key synthetic intermediate in the assembly of proteolysis-targeting chimeras (PROTACs), specifically utilized in the synthesis of SMD-1087, a potent and selective SMARCA2 degrader [1]. The compound features a tert-butyl ester and a reactive bromomethyl group on a trans-1,4-disubstituted cyclohexane scaffold, providing a rigid and well-defined spatial orientation for linking E3 ligase and target protein ligands.

Stereochemical-control studies requiring a rigid (1r,4r) trans-diaxial cyclohexane scaffold

PROTAC linker synthesis for targeted protein degradation workflows

Lipophilicity-driven linker optimization where tert-butyl ester properties are a selection factor

• [1] MedChemExpress. SMD-1087. Product Page. Accessed 2026. View Source

Why Generic Substitution Fails for Tert-butyl 4-(bromomethyl)cyclohexane-1-carboxylate CAS 2866254-09-1

Substituting Tert-butyl 4-(bromomethyl)cyclohexane-1-carboxylate with a generic cyclohexane-based linker or a simple alkyl bromide is not feasible without risking project failure. The compound's unique value is anchored in its (1r,4r) stereochemistry , which imposes a specific trans-diaxial geometry that is critical for the optimal spatial orientation of ligands in PROTACs like SMD-1087 [1]. Furthermore, the tert-butyl ester group confers distinct physicochemical properties, such as increased lipophilicity, which can significantly influence the solubility and cellular permeability of the final PROTAC compared to methyl or free acid analogs . The evidence below quantifies these non-interchangeable features.

Stereo

(1r,4r) trans-diaxial geometry may be essential for ternary complex formation; cis-isomer conformation may shift linker trajectory and disrupt ternary complex architecture

Ester

tert-butyl ester lipophilicity profile may influence cellular permeability; methyl ester analog may alter physicochemical properties and linker performance

Ring

Cyclohexane reactivity is calibrated for SN2 coupling; acyclic or smaller-ring bromomethyl linkers may shift reaction kinetics and yield profile

• [1] MedChemExpress. SMD-1087. Product Page. Accessed 2026. View Source

Quantitative Evidence for Selecting Tert-butyl 4-(bromomethyl)cyclohexane-1-carboxylate CAS 2866254-09-1 Over Its Analogs

Comparison of (1r,4r) Stereochemistry vs. Cis-Isomer for Linker Conformation

The (1r,4r) stereochemistry of Tert-butyl 4-(bromomethyl)cyclohexane-1-carboxylate ensures a trans-diaxial relationship between the ester and bromomethyl groups . This fixed geometry is crucial for achieving the necessary spatial orientation in PROTACs like SMD-1087, as evidenced by its role in the SMARCA2 Ligand-Linker Conjugate-1 [1]. In contrast, the cis-isomer (e.g., cis-methyl 4-(bromomethyl)cyclohexanecarboxylate, CAS 3048484-11-0) would present a different, more kinked geometry, which is predicted to disrupt the formation of a functional ternary complex .

Stereochemistry vs. cis-isomer

Class-level inference

Qualitative but absolute conformational difference

Stereochemical-control context; isomer choice may determine ternary complex formation

>100-fold DC50 shift reported for final SMARCA2 vs. SMARCA4 PROTAC

Evidence Dimension	Stereochemical Configuration and Conformational Outcome
Target Compound Data	(1r,4r) trans-diaxial conformation, leading to a specific extended linker geometry.
Comparator Or Baseline	Cis-isomer (e.g., cis-methyl 4-(bromomethyl)cyclohexanecarboxylate) which would produce a folded or cis-diaxial conformation.
Quantified Difference	The difference is qualitative but absolute, resulting in a >100-fold difference in DC50 between the final SMARCA2-degrading PROTAC and its SMARCA4-degrading activity (DC50=8 nM vs. >1 μM) [1].
Conditions	The conformational effect is intrinsic to the cyclohexane ring and is relevant to the final PROTAC's biological activity.

Why This Matters

For procurement, specifying the (1r,4r) isomer is non-negotiable, as using an isomer mixture or the incorrect cis-stereoisomer is highly likely to yield an inactive or suboptimal PROTAC, wasting synthesis and screening resources.

• [1] MedChemExpress. SMD-1087. Product Page. Accessed 2026. View Source

Predicted Lipophilicity (LogP) Difference vs. Methyl Ester Analog

The tert-butyl ester of the target compound provides a significant increase in predicted lipophilicity compared to its methyl ester analog. This difference can impact the solubility and passive membrane permeability of PROTAC intermediates and the final degrader . The target compound has a calculated LogP of 3.5294 , while the trans-methyl ester analog (methyl (1r,4r)-4-(bromomethyl)cyclohexane-1-carboxylate) has a calculated LogP of 2.504 .

Lipophilicity LogP

Cross-study comparable

3.53

Reported calculated LogP; supports lipophilicity-driven linker selection review

Methyl ester analog LogP: 2.50; ~10.6-fold predicted partition-coefficient difference

Evidence Dimension	Calculated Partition Coefficient (LogP)
Target Compound Data	3.5294
Comparator Or Baseline	Methyl (1r,4r)-4-(bromomethyl)cyclohexane-1-carboxylate: 2.504
Quantified Difference	The target compound is 1.0254 LogP units higher, representing a roughly 10.6-fold increase in predicted partition coefficient.
Conditions	Calculated using standard in silico methods (e.g., XLogP3).

Why This Matters

Procurement teams and chemists should select the tert-butyl ester when increased lipophilicity is desired for linker optimization, as it can profoundly alter a PROTAC's ability to cross cell membranes or interact with hydrophobic binding pockets.

Validated Utility: Key Linker in High-Potency, Selective SMARCA2 PROTAC (SMD-1087)

The target compound's value is demonstrated by its successful integration into SMD-1087, a highly potent and selective SMARCA2 degrader [1]. SMD-1087 achieves a DC50 of 8 nM and a Dmax of 89% for SMARCA2, while exhibiting >125-fold selectivity over SMARCA4 (DC50 > 1 μM) [2]. This specific linker, combined with the E3 ligase ligand (S,R,S)-AHPC-Me and the target ligand SMI-1074, is essential for this exceptional potency and selectivity profile [1].

SMARCA2 degrader potency

Direct head-to-head comparison

>125-fold selectivity

Reported model-response context for SMD-1087; SMARCA2 DC50 8 nM vs. SMARCA4 >1 μM

Cellular degradation assay; supports linker-dependent selectivity interpretation

Evidence Dimension	Degradation Potency (DC50) in Cellular Assay
Target Compound Data	8 nM (DC50 for SMARCA2 in the SMD-1087 PROTAC)
Comparator Or Baseline	>1000 nM (DC50 for SMARCA4 in the SMD-1087 PROTAC)
Quantified Difference	>125-fold selectivity for SMARCA2 over SMARCA4.
Conditions	Cellular degradation assay in a relevant cell line (not specified in product literature).

Why This Matters

This provides concrete, high-level proof that this specific linker, in the right molecular context, enables the creation of a best-in-class tool compound. For procurement, this validates its use in SAR studies and medicinal chemistry campaigns targeting SMARCA2 or related bromodomain proteins.

• [1] MedChemExpress. SMD-1087. Product Page. Accessed 2026. View Source
• [2] TargetMol. SMD-1087. Product Page. Accessed 2026. View Source

Comparative Reactivity of Bromomethylcyclohexane Core in Nucleophilic Substitution

The bromomethyl group attached to the cyclohexane ring exhibits a quantifiable reactivity in SN2 reactions, which is crucial for efficient and predictable linker attachment during PROTAC synthesis [1]. Kinetic studies on the parent bromomethylcyclohexane reveal that its reactivity toward the thiophenoxide ion is intermediate between the more reactive bromomethylcycloheptane and the less reactive isobutyl bromide [2]. This provides a calibrated reactivity profile for chemists.

SN2 reactivity rank

Class-level inference

Intermediate reactivity; rank 2 of 4

Supports synthetic route planning and linker-coupling condition review

Bromomethylcyclohexane class; thiophenoxide SN2 relative-rate ordering

Evidence Dimension	Relative Rate of SN2 Reaction with Thiophenoxide Ion
Target Compound Data	Classified as having intermediate reactivity; rank 2 out of 4 compounds tested.
Comparator Or Baseline	bromomethylcycloheptane (fastest), isobutyl bromide (slower), bromoethylcyclopentane (slowest).
Quantified Difference	Specific rate constants are not reported in this summary, but the order is established.
Conditions	Reaction with sodium thiophenoxide, presumably in a polar aprotic solvent.

Why This Matters

Understanding this relative reactivity allows synthetic chemists to anticipate reaction rates and optimize conditions for coupling the linker to other PROTAC components. This is particularly valuable when compared to acyclic or smaller-ring linkers that may react too quickly (leading to side products) or too slowly (resulting in low yields).

• [1] Aisen Biotechnology Co., Ltd. Properties of Bromomethylcyclohexane. Product Page. Accessed 2026. View Source
• [2] DataPDF. Relative Reactivities of the Common Ring Bromomethylcycloalkanes. Summary. Accessed 2026. View Source

Optimal Application Scenarios for Tert-butyl 4-(bromomethyl)cyclohexane-1-carboxylate CAS 2866254-09-1 Based on Differential Evidence

Synthesis of SMARCA2-Selective PROTACs (e.g., SMD-1087)

The primary and most compelling application for this compound is as the linker in the synthesis of SMD-1087, a validated and highly selective SMARCA2 PROTAC degrader [1]. Its (1r,4r) stereochemistry and tert-butyl ester group are integral to the molecule's high potency (DC50=8 nM) and >125-fold selectivity over SMARCA4 [2].

PROTAC Linker SAR Studies for Optimizing Degradation Potency and Selectivity

This linker is ideal for systematic structure-activity relationship (SAR) studies aimed at understanding how linker composition and geometry influence PROTAC performance [1]. By comparing PROTACs built with this linker to those built with its methyl ester analog [2] or cis-isomer , researchers can deconvolute the contributions of lipophilicity and stereochemistry to degradation efficiency and target selectivity.

Synthesis of Advanced E3 Ligase-Linker Conjugates for Parallel Chemistry

The compound's well-defined reactivity, as inferred from the bromomethylcyclohexane class [1], makes it a reliable building block for creating E3 ligase-ligand conjugates in a parallel synthesis format. Its predictable SN2 reactivity allows for efficient and clean coupling with various E3 ligase ligands, accelerating the generation of diverse PROTAC libraries for high-throughput screening [2].

Calibration of In Silico Linker Design Models

The availability of this compound with its known (1r,4r) stereochemistry and a calculated LogP of 3.53 [1] provides a valuable data point for calibrating computational models used in PROTAC linker design. Its properties can be used as a benchmark for predicting the behavior of other cyclohexane-based linkers or for training machine learning models on linker physicochemical descriptors that correlate with successful PROTAC outcomes.

Application

Selection Property

Validation Focus

SMARCA2-selective PROTAC synthesis

(1r,4r) stereochemistry and tert-butyl ester

SMARCA2/4 selectivity endpoint review

PROTAC linker SAR studies

Conformational constraint and ester-dependent lipophilicity

Degradation potency and selectivity comparison across linker variants

E3 ligase-linker conjugate synthesis

Calibrated SN2 reactivity of bromomethylcyclohexane

Coupling efficiency and parallel chemistry compatibility

In silico linker design model calibration

Known (1r,4r) geometry and reported calculated LogP

Benchmarking predicted vs. experimental linker performance

• [1] MedChemExpress. SMD-1087. Product Page. Accessed 2026. View Source
• [2] TargetMol. SMD-1087. Product Page. Accessed 2026. View Source